Cas no 32140-93-5 (1,3-bis(2,4-dimethoxyphenyl)propane-1,3-dione)

• Product Name: 1,3-bis(2,4-dimethoxyphenyl)propane-1,3-dione
• CAS No: 32140-93-5
• MF: C₁₉H₂₀O₆
• MW: 344.358506202698
• MDL: MFCD00378306
• CID: 318086
• PubChem ID: 597035
• Update Time: 2025-06-25

1,3-bis(2,4-dimethoxyphenyl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione,1,3-bis(2,4-dimethoxyphenyl)-
• 1,3-di-(2,4-dimethoxyphenyl)-1,3-propanedione
• 1,3-bis(2,4-dimethoxyphenyl)propane-1,3-dione
• 1,3-Bis(2,4-dimethoxyphenyl)-1,3-propanedione #
• AKOS000310029
• EN300-229485
• Propane-1,3-dione, 1,3-bis(2,4-dimethoxyphenyl)-
• 1,3-Bis(2,4-dimethoxyphenyl)-propan-1,3-dione
• TCMDC-123465
• CHEMBL532070
• CS-0302497
• SCHEMBL2978070
• 32140-93-5

• MDL： MFCD00378306
• Inchi： 1S/C19H20O6/c1-22-12-5-7-14(18(9-12)24-3)16(20)11-17(21)15-8-6-13(23-2)10-19(15)25-4/h5-10H,11H2,1-4H3
• InChI Key： KWBFJDUJUZGKQY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(CC(C1C=CC(=CC=1OC)OC)=O)=O)OC

Computed Properties

• Exact Mass: 166.062994
• Monoisotopic Mass: 166.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids

Additional information on 1,3-bis(2,4-dimethoxyphenyl)propane-1,3-dione

1,3-Bis(2,4-Dimethoxyphenyl)Propane-1,3-Dione: A Comprehensive Overview

1,3-Bis(2,4-Dimethoxyphenyl)Propane-1,3-Dione, also known by its CAS registry number CAS No. 32140-93-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which consists of two 2,4-dimethoxyphenyl groups attached to a central propane-1,3-dione backbone. The presence of the methoxy groups and the ketone functionalities imparts distinctive chemical properties to this compound.

The synthesis of 1,3-Bis(2,4-Dimethoxyphenyl)Propane-1,3-Dione typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and improved purity. Researchers have explored various strategies, including Friedel-Crafts acylation and subsequent oxidation steps, to achieve the desired product. The use of transition metal catalysts has also been reported in some studies to facilitate the reaction process and enhance selectivity.

In terms of physical properties, CAS No. 32140-93-5 exhibits a melting point of approximately 280°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 250-300 nm due to the conjugated aromatic system and electron-donating methoxy groups. These spectral characteristics make it a potential candidate for applications in optoelectronic materials.

The compound has garnered significant attention in recent years due to its versatile applications. In the field of materials science, 1,3-Bis(2,4-Dimethoxyphenyl)Propane-1,3-Dione has been utilized as a precursor for the synthesis of advanced polymers and organic semiconductors. Its ability to form stable charge-transfer complexes with electron-deficient aromatic compounds has been exploited in the development of new materials for organic electronics.

In addition to its role in materials science, this compound has shown promise in biological applications. Studies have demonstrated that CAS No. 32140-93-5 exhibits moderate anti-inflammatory activity and selective cytotoxicity against certain cancer cell lines. These findings have prompted further research into its potential as a lead compound for drug development.

The environmental impact of 1,3-Bis(2,4-Dimethoxyphenyl)Propane-1,3-Dione has also been a topic of interest. Recent studies have evaluated its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that the compound undergoes slow degradation in natural environments due to its stable aromatic framework. However, its environmental fate remains an area requiring further investigation.

In conclusion, CAS No. 32140-93-5, or 1,3-Bis(2,4-Dimethoxyphenyl)Propane-1,3-Dione, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties and potential for further functionalization make it an intriguing subject for ongoing research efforts.